Cas no 60792-57-6 (11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,9,11-pentaene-10-carbonitrile)

• Product Name: 11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,9,11-pentaene-10-carbonitrile
• CAS No: 60792-57-6
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• MDL: MFCD00649384
• CID: 876933
• PubChem ID: 613997
• Update Time: 2025-10-29

11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,9,11-pentaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile
• 3-METHYL-1-OXO-1,5-DIHYDRO-BENZO[4,5]IMIDAZO[1,2-A]PYRIDINE-4-CARBONITRILE
• 3-methyl-1-oxo-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• 1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• 3-methyl-1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• 11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,9,11-pentaene-10-carbonitrile

• MDL： MFCD00649384
• Inchi： 1S/C13H9N3O/c1-8-6-12(17)16-11-5-3-2-4-10(11)15-13(16)9(8)7-14/h2-6,15H,1H3
• InChI Key： ODPPIAGQLCIUJF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C#N)=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 223.07500
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 61.06000
• LogP: 1.96088

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,9,11-pentaene-10-carbonitrile

Research Briefing on 11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,9,11-pentaene-10-carbonitrile (CAS: 60792-57-6)

The compound 11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,9,11-pentaene-10-carbonitrile (CAS: 60792-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 60792-57-6 exhibits high selectivity for protein kinases implicated in tumor proliferation, with IC50 values in the nanomolar range. The study also revealed its ability to induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, research has explored the compound's interactions with neurotransmitter receptors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,9,11-pentaene-10-carbonitrile modulates GABAergic signaling, indicating possible applications in neurological disorders such as epilepsy and anxiety. The study utilized molecular docking simulations and in vitro assays to elucidate these interactions.

The synthesis of this compound has also seen advancements. A novel, scalable synthetic route was published in Organic Process Research & Development in early 2024, which improved yield and reduced the use of hazardous reagents. This development is critical for future large-scale production and clinical testing.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models.

In conclusion, 11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,9,11-pentaene-10-carbonitrile represents a promising candidate for therapeutic development, with applications spanning oncology and neurology. Continued research efforts are essential to fully realize its potential and translate these findings into clinical applications.